Cas no 110955-02-7 (3-Undecanol, nitrate)

• Product Name: 3-Undecanol, nitrate
• CAS No: 110955-02-7
• MF: C₁₁H₂₅NO₄
• MW: 235.320503950119
• CID: 1200552
• PubChem ID: 71335425
• Update Time: 2025-04-20

3-Undecanol, nitrate Chemical and Physical Properties

Names and Identifiers

• 3-Undecanol, nitrate
• nitric acid,undecan-3-ol
• DTXSID90763394
• 110955-02-7
• Nitric acid--undecan-3-ol (1/1)

• Inchi： 1S/C11H24O.HNO3/c1-3-5-6-7-8-9-10-11(12)4-2;2-1(3)4/h11-12H,3-10H2,1-2H3;(H,2,3,4)
• InChI Key： YKEJCDHOMDMNBX-UHFFFAOYSA-N
• SMILES： OC(CC)CCCCCCCC.O[N+](=O)[O-]

Computed Properties

• Exact Mass: 217.16789
• Monoisotopic Mass: 235.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 8
• Complexity: 106
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.3Ų

Experimental Properties

• PSA: 52.37